N-(6-(methylthio)benzo[d]thiazol-2-yl)-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C13H9N3O3S3/c1-20-7-2-3-8-10(6-7)22-13(14-8)15-12(17)9-4-5-11(21-9)16(18)19/h2-6H,1H3,(H,14,15,17)
• InChI Key: JLKMKPYDMBDZKK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C13H9N3O3S3
• Molecular Weight: 351.4 g/mol
• CAS No.: 922701-66-4

Description

N-(6-(methylthio)benzo[d]thiazol-2-yl)-5-nitrothiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H9N3O3S3 and its molecular weight is 351.41. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Cytotoxic Activity

• A study by Palkar et al. (2017) synthesized and evaluated novel analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide, demonstrating promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations (Palkar et al., 2017).

Antitumor Activity

• Ostapiuk et al. (2017) synthesized new derivatives and found that some exhibited significant antitumor effects, highlighting their potential as innovative anti-cancer agents (Ostapiuk et al., 2017).

Chemical Synthesis and Mechanistic Insights

• Research by Abadleh et al. (2021) focused on the reaction mechanisms involving thiophene ring-opening, contributing to the understanding of synthetic pathways for such compounds (Abadleh et al., 2021).

Antimicrobial Activities

• A study by Mhaske et al. (2011) synthesized substituted thiazole carboxamides and evaluated their antimicrobial activities, offering insights into their potential therapeutic applications (Mhaske et al., 2011).

Gelation Behavior

• Yadav and Ballabh (2020) explored the gelation behavior of N-(thiazol-2-yl) benzamide derivatives, contributing to the understanding of non-covalent interactions in gelation processes (Yadav & Ballabh, 2020).

Future Directions

Given the interest in benzothiazole derivatives for their potential biological activities, this compound could be a subject of future research. Further studies could explore its synthesis, properties, and potential applications.